Cas no 2074703-06-1 (2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine)
2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- 1,5-Naphthyridine, 2-bromo-7,8-dichloro-3-fluoro-
- 2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine
-
- Inchi: 1S/C8H2BrCl2FN2/c9-8-4(12)1-5-7(14-8)6(11)3(10)2-13-5/h1-2H
- InChI Key: ROTZMXPYQLWWEA-UHFFFAOYSA-N
- SMILES: N1C2C(=NC=C(Cl)C=2Cl)C=C(F)C=1Br
2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0824-100MG |
2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine |
2074703-06-1 | 95% | 100MG |
¥ 1,320.00 | 2023-03-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0824-250MG |
2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine |
2074703-06-1 | 95% | 250MG |
¥ 2,112.00 | 2023-03-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0824-500MG |
2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine |
2074703-06-1 | 95% | 500MG |
¥ 3,524.00 | 2023-03-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0824-1G |
2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine |
2074703-06-1 | 95% | 1g |
¥ 5,280.00 | 2023-03-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0824-5G |
2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine |
2074703-06-1 | 95% | 5g |
¥ 15,840.00 | 2023-03-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0824-10G |
2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine |
2074703-06-1 | 95% | 10g |
¥ 26,400.00 | 2023-03-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0824-100mg |
2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine |
2074703-06-1 | 95% | 100mg |
¥1319.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0824-250mg |
2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine |
2074703-06-1 | 95% | 250mg |
¥2110.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0824-500mg |
2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine |
2074703-06-1 | 95% | 500mg |
¥3522.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX0824-1g |
2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine |
2074703-06-1 | 95% | 1g |
¥5276.0 | 2024-04-22 |
2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine
Introduction to 2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine (CAS No. 2074703-06-1)
2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, identified by the CAS number 2074703-06-1, belongs to the naphthyridine class of molecules, which are known for their broad spectrum of biological activities. The presence of multiple halogen substituents—specifically bromine, chlorine, and fluorine—imparts distinct reactivity and binding characteristics, making it a valuable scaffold for medicinal chemistry investigations.
The structural motif of 2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine consists of a fused bicyclic system with nitrogen atoms at the 1 and 5 positions. This arrangement allows for effective interactions with biological targets such as enzymes and receptors. The halogenation pattern significantly influences the compound's electronic properties, enhancing its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged these features to explore its utility in developing novel therapeutic agents.
In recent years, there has been a surge in interest regarding halogenated naphthyridines due to their demonstrated efficacy in modulating various biological pathways. For instance, studies have highlighted the potential of such compounds in inhibiting kinases and other enzymes implicated in cancer progression. The specific substitution pattern of 2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine (CAS No. 2074703-06-1) has been found to enhance binding affinity to certain protein targets, making it a promising candidate for further optimization.
One of the most compelling aspects of this compound is its versatility as a building block in drug discovery. The bromine atom at the 2-position can be readily modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups. Similarly, the chlorines at the 7 and 8 positions offer opportunities for further functionalization via nucleophilic aromatic substitution or metal-catalyzed reactions. This flexibility has allowed chemists to generate a diverse library of derivatives with tailored biological profiles.
Recent advancements in computational chemistry have further accelerated the exploration of 2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine (CAS No. 2074703-06-1). Molecular docking studies have revealed that this compound can effectively bind to pockets on target proteins with high specificity. These insights have guided experimental efforts toward designing analogs with improved pharmacokinetic properties. Additionally, virtual screening techniques have identified new scaffolds derived from this core structure, suggesting untapped potential for therapeutic intervention.
The agrochemical sector has also shown interest in halogenated naphthyridines due to their ability to interact with biological systems at low concentrations. Researchers are investigating derivatives of 2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine as candidates for next-generation pesticides and herbicides. The presence of fluorine atoms contributes to enhanced metabolic stability, reducing degradation rates in environmental matrices and improving field performance.
From a synthetic chemistry perspective, 2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine (CAS No. 2074703-06-1) exemplifies the power of multi-step organic synthesis in creating complex molecular architectures. The synthesis typically involves condensation reactions followed by sequential halogenation steps to introduce the desired substituents at specific positions. Advances in catalytic methods have streamlined these processes, reducing reaction times and improving yields.
The pharmacological evaluation of this compound has yielded intriguing results regarding its interaction with biological targets. Preliminary studies suggest that it may exhibit inhibitory activity against certain viral proteases and DNA polymerases. These findings align with broader trends in medicinal chemistry where halogenated heterocycles are being explored for their antiviral and antitumor properties.
The development of novel analytical techniques has also contributed to a deeper understanding of 2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine (CAS No. 2074703-06-1). Mass spectrometry and high-performance liquid chromatography coupled with tandem mass spectrometry (HPLC/MS/MS) enable precise characterization of this compound and its derivatives under various conditions. Such methodologies are crucial for assessing purity and identifying potential degradation products during storage or biological testing.
In conclusion,2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine represents a fascinating example of how structural complexity can be leveraged to develop molecules with high biological activity. Its unique combination of halogen substituents makes it an attractive scaffold for drug discovery efforts across multiple therapeutic areas. As research continues to uncover new applications for this compound and its derivatives,CAS No. 2074703-06-1 will undoubtedly remain a key reference point for scientists exploring innovative chemical solutions.
2074703-06-1 (2-bromo-7,8-dichloro-3-fluoro-1,5-naphthyridine) Related Products
- 514797-97-8(2-Bromo-5-chloro-3-fluoropyridine)
- 2074703-11-8(1,5-Naphthyridine, 6-bromo-3,4-dichloro-7-fluoro-2-methyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)